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Compound of Interest

3-Chloro-2-methylphenyl methyl
Compound Name:
sulfide

Cat. No.: B1354869

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2-methylphenyl methyl sulfide is an organosulfur compound with the chemical
formula CsHoCIS.[1] This technical guide provides a comprehensive overview of its chemical
properties, synthesis, and potential applications based on available scientific information. It is
intended to serve as a resource for professionals in research, drug development, and chemical
synthesis. The compound is primarily utilized as an intermediate in the synthesis of more
complex organic molecules, including those with potential applications in the pharmaceutical
and agrochemical industries.[2][3][4]

Chemical Identity and Synonyms

Proper identification of a chemical compound is crucial for research and development. 3-
Chloro-2-methylphenyl methyl sulfide is known by several synonyms, and its unique CAS
number ensures unambiguous identification in databases and literature.
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Identifier Type Value

IUPAC Name 1-chloro-2-methyl-3-(methylsulfanyl)benzene[3]
CAS Number 82961-52-2[1]

Molecular Formula CsHoCIS[1]

Molecular Weight 172.68 g/mol [1]

2-Chloro-6-(methylthio)toluene, 2-Methyl-3-

chlorothioanisole, (3-chloro-2-methylphenyl)
Synonyms (methyl)sulfane, 2-Methyl-3-(methylthio)-

chlorobenzene, 3-chloro-2-methylthioanisole,

Benzene, 1-chloro-2-methyl-3-(methylthio)-[5]

Physicochemical Properties

Understanding the physicochemical properties of 3-Chloro-2-methylphenyl methyl sulfide is
essential for its handling, application in reactions, and for predicting its behavior in various

systems.

Property Value Reference
Appearance Colorless to pale yellow liquid [3]

Boiling Point 225 °C at 760 mmHg [2][5]
Density 1.17 g/cm3 [2][5]

Flash Point 91.3°C [2][5]
Refractive Index 1.576 [2][5]
Vapor Pressure 0.132 mmHg at 25°C [2]
Solubility Sparingly soluble in water [3]

LogP 3.75 [2]

Synthesis and Experimental Protocols
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The synthesis of 3-Chloro-2-methylphenyl methyl sulfide can be achieved through various
routes. Below are summaries of two reported methods.

Method 1: Nucleophilic Aromatic Substitution

A common method for the synthesis of 3-Chloro-2-methylphenyl methyl sulfide involves the
reaction of 2,6-dichlorotoluene with sodium thiomethoxide.[1][2]

Reaction Scheme:

Reactants Nucleophilic
Aromatic
(2 6-Dich|oroto|uene) Substitution Product

| 3-Chloro-2-methylphenyl
| methyl sulfide

(Sodium thiomethoxide)

Click to download full resolution via product page

Synthesis Workflow
Experimental Protocol:
o Reactants: 2,6-Dichlorotoluene, Sodium thiomethoxide.

o Reaction Conditions: The reaction is typically carried out under controlled temperature and
pressure to ensure high purity of the final product. Specific solvent and temperature
conditions would be optimized based on laboratory or industrial scale.

o Work-up and Purification: The reaction mixture is typically subjected to an aqueous work-up
to remove inorganic salts. The crude product is then purified, often by distillation under
reduced pressure, to yield the final 3-Chloro-2-methylphenyl methyl sulfide.
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Method 2: Two-Step Synthesis from 2-methyl-3-
chloroaniline

A patented method describes a two-step synthesis starting from 2-methyl-3-chloroaniline.[6]
This method is designed to avoid the formation of impurities.[6]

Step 1: Methyl Sulfidation

2-methyl-3-chloroaniline is reacted with a methanethiol metal salt (e.g., sodium methyl
mercaptide or potassium methyl mercaptide) in a solvent via a reflux reaction to synthesize 2-
methyl-3-methylthio benzenamine.[6]

Step 2: Diazotization and Chlorination

The resulting 2-methyl-3-methylthio benzenamine is then subjected to diazotization followed by
chlorination to yield 3-Chloro-2-methylphenyl methyl sulfide.[6] This step is carried out in the
presence of a nitrite, hydrochloric acid, and a catalyst.[6]

(Z-methyl-?)-chloroanilina

Methyl Sulfidation
Methanethiol metal salt, reflux)

\ 4
@—methyl—B—methylthio benzenamine)

Diazotization & Chlorination
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Two-Step Synthesis Pathway
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Biological Activity and Potential Applications

While primarily used as a chemical intermediate, some sources suggest potential biological
activities for 3-Chloro-2-methylphenyl methyl sulfide, indicating areas for further research.

Agrochemical Applications

The compound is mentioned in the context of pesticide manufacturing, suggesting a potential
role as a building block for agrochemicals.[3] Its toxic effects on pests are cited as the
mechanism of action in this application.[3]

Pharmaceutical Research

3-Chloro-2-methylphenyl methyl sulfide serves as an intermediate in the synthesis of
various organic molecules, some of which may have pharmaceutical applications.[5] The
general mechanism of action for compounds in this class is suggested to involve interactions
with biomolecules, potentially acting as an enzyme inhibitor or activator, which in turn can affect
metabolic pathways.[1] However, specific biological targets and pathways for 3-Chloro-2-
methylphenyl methyl sulfide have not been elucidated in the reviewed literature.

Safety and Handling

Based on available safety data sheets, 3-Chloro-2-methylphenyl methyl sulfide should be
handled with care. It may cause skin and eye irritation upon contact.[3] It is recommended to
use appropriate personal protective equipment, including gloves and safety glasses, and to
work in a well-ventilated area to avoid inhalation of vapors.[3] For detailed safety information,
refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion

3-Chloro-2-methylphenyl methyl sulfide is a versatile chemical intermediate with established
synthesis routes and well-characterized physicochemical properties. Its primary application lies
in the field of chemical synthesis, where it serves as a precursor for more complex molecules in
the agrochemical and pharmaceutical industries. While there are general indications of
potential biological activity, further in-depth research is required to explore and substantiate
these claims, including detailed experimental studies on its mechanism of action and specific
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biological targets. This guide provides a foundational understanding of the compound for
researchers and professionals engaged in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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